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Introduction
Divinyl sulfide (DVS), an organosulfur compound with the formula S(CH=CH₂)₂, is a versatile

monomer and cross-linking agent in polymer synthesis. Its two vinyl groups readily participate

in polymerization reactions, allowing for the creation of linear, branched, or cross-linked

copolymers with unique properties conferred by the sulfide linkage. These properties include

high refractive index, good thermal stability, and the ability to coordinate with metal ions. This

document provides detailed application notes and experimental protocols for the synthesis of

copolymers using divinyl sulfide, with a focus on its application in functional materials.

Applications in Copolymer Synthesis
Divinyl sulfide is primarily utilized in two main capacities in copolymer synthesis:

As a Comonomer: DVS can be copolymerized with various vinyl monomers to introduce

sulfide functionalities into the polymer backbone. This approach is used to create linear or

lightly branched copolymers with tailored properties. A notable application is in the synthesis

of copolymers for heavy metal ion sorption.

As a Cross-linking Agent: The bifunctionality of DVS allows it to act as a cross-linker to form

three-dimensional polymer networks. This is particularly useful in the preparation of

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1213866?utm_src=pdf-interest
https://www.benchchem.com/product/b1213866?utm_src=pdf-body
https://www.benchchem.com/product/b1213866?utm_src=pdf-body
https://www.benchchem.com/product/b1213866?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


hydrogels and other cross-linked materials for applications in drug delivery and as sorbents.

While the closely related divinyl sulfone is more commonly cited for this purpose, the

principle of using a divinyl monomer for cross-linking is demonstrated.

I. Free-Radical Copolymerization of Divinyl Sulfide
with 4-Vinylpyridine
This section details the synthesis of a copolymer of divinyl sulfide and 4-vinylpyridine (4VP).

The resulting poly(divinyl sulfide-co-4-vinylpyridine) is a three-dimensional network polymer

with applications as a highly effective sorbent for noble and heavy metal ions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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